Cas no 1178423-11-4 (N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide)

• Product Name: N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide
• CAS No: 1178423-11-4
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 5449818
• PubChem ID: 54874766
• Update Time: 2025-05-20

N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(oxolan-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide
• AKOS005781494
• N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)prop-2-enamide
• 1178423-11-4
• EN300-7477934
• Z608664256
• N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide

• Inchi： 1S/C13H17NO2S/c1-2-13(15)14(9-11-5-3-7-16-11)10-12-6-4-8-17-12/h2,4,6,8,11H,1,3,5,7,9-10H2
• InChI Key： YNRWJYJJIIWPRV-UHFFFAOYSA-N
• SMILES： C(N(CC1CCCO1)CC1SC=CC=1)(=O)C=C

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.3±25.0 °C(Predicted)
• pka: -1.13±0.70(Predicted)

Additional information on N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide

Comprehensive Overview of N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide (CAS No. 1178423-11-4)

N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide, with the CAS number 1178423-11-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a tetrahydrofuran ring, a thiophene moiety, and an acrylamide functional group. Such a combination makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

The compound's molecular structure is characterized by the presence of a tetrahydro-2-furanyl group, which is known for its role in enhancing solubility and bioavailability in drug design. The thienylmethyl component contributes to its potential as a building block for heterocyclic compounds, often explored for their antimicrobial and anti-inflammatory properties. Meanwhile, the propenamide segment offers reactivity for further chemical modifications, making it valuable for polymerization studies and covalent inhibitor development.

In recent years, researchers have focused on N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide due to its potential applications in targeted therapy and precision medicine. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Its structural motifs align with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

Another area of interest is its role in green chemistry initiatives. The compound's synthetic pathways are being optimized to reduce waste and energy consumption, aligning with global sustainability goals. Laboratories are exploring catalytic methods and microwave-assisted synthesis to improve yields and minimize environmental impact—a key concern for industries under tightening regulatory frameworks.

From a commercial perspective, CAS 1178423-11-4 is often searched alongside terms like high-purity chemical intermediates, custom synthesis services, and scalable production. Suppliers highlight its use in peptide mimetics and small-molecule inhibitors, catering to biotech firms engaged in oncology and neurodegenerative disease research. Its niche applications in electronic materials, such as organic semiconductors, further broaden its market relevance.

Safety and handling protocols for this compound emphasize standard laboratory precautions, given its status as a non-hazardous research chemical. However, users frequently inquire about storage conditions, solubility data, and compatibility with common reagents—questions addressed in technical datasheets provided by manufacturers.

In summary, N-[(Tetrahydro-2-furanyl)methyl]-N-(2-thienylmethyl)-2-propenamide exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug development to sustainable manufacturing—position it as a compound of enduring scientific and industrial value.